Cas no 1353986-03-4 (2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide)

• Product Name: 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide
• CAS No: 1353986-03-4
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 2162004
• Update Time: 2025-06-11

2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide
• (1R,4R)-2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide
• 2-Chloro-N-(4-(isopropyl(methyl)amino)cyclohexyl)acetamide
• AM94783
• AM101988
• 2-Chloro-N-[4-(isopropylmethylamino)cyclohexyl]acetamide
• 2-Chloro-N-{trans-4-[isopropyl(methyl)amino]cyclohexyl}acetamide
• (1R,4R)-2-Chloro-N-[4-(isopropylmethylamino)cyclohexyl]acetamide
• 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide

• Inchi： 1S/C12H23ClN2O/c1-9(2)15(3)11-6-4-10(5-7-11)14-12(16)8-13/h9-11H,4-8H2,1-3H3,(H,14,16)
• InChI Key： JEGWSCDMWUMXAP-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)N(C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 32.299

Additional information on 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide

2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide: An Overview of CAS No. 1353986-03-4

2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide, with the CAS number 1353986-03-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexyl acetamides and is characterized by its unique structural features, including a chloro substituent and an isopropyl-methyl-amino group. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The molecular formula of 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide is C₁₄H₂₄ClNO, and its molecular weight is approximately 265.8 g/mol. The compound's structure consists of a cyclohexane ring linked to an acetamide moiety, with additional functional groups that enhance its chemical reactivity and biological activity. The presence of the chloro substituent and the isopropyl-methyl-amino group imparts specific properties that are crucial for its pharmacological effects.

In recent years, 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide has been extensively studied for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, particularly those involved in central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent activity against certain receptors and enzymes, making it a promising candidate for the development of novel therapeutic agents.

One of the key areas of interest in the research on 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide is its potential as an analgesic. Preclinical studies have demonstrated that this compound possesses significant analgesic properties, which could be beneficial in the treatment of chronic pain conditions. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related targets.

Beyond its analgesic properties, 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide has also shown promise in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Research suggests that this compound may have neuroprotective effects, possibly by reducing oxidative stress and inflammation in neuronal cells. These findings have sparked interest in further exploring its potential as a neuroprotective agent.

The pharmacokinetic profile of 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide has been another focus of recent studies. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good penetration into the brain, which is essential for targeting CNS disorders. Additionally, the compound appears to have a favorable safety profile, with minimal toxicity observed in preclinical models.

The synthesis of 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide involves several steps, including the preparation of the cyclohexane ring with the desired substituents and the subsequent formation of the acetamide moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if required for clinical trials or commercialization.

In conclusion, 2-Chloro-N-[4-(isopropyl-methyl-amino)-cyclohexyl]-acetamide (CAS No. 1353986-03-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may pave the way for innovative treatments for various medical conditions.